Cas no 80872-10-2 (3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester)
80872-10-2 structure
Product name:3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester
3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester
- 3-Isoxazolecarboxylicacid,5-methoxy-,methylester(9CI)
- 5-methoxy-isoxazole-3-carboxylic acid methyl ester
- Methyl 5-methoxyisoxazole-3-carboxylate
- FT-0739832
- 80872-10-2
- Methyl 5-methoxy-1,2-oxazole-3-carboxylate
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- Inchi： InChI=1S/C6H7NO4/c1-9-5-3-4(7-11-5)6(8)10-2/h3H,1-2H3
- InChI Key： LNCSQJPNNZUJEJ-UHFFFAOYSA-N
- SMILES： COC1=CC(=NO1)C(=O)OC
Computed Properties
- Exact Mass: 157.03800
- Monoisotopic Mass: 157.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.56000
- LogP: 0.46980
3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester Related Literature
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1. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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